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Introduction to Friedelin and Its Significance

Friedelin (friedelan-3-one) is a pentacyclic triterpenoid first isolated from bark in 1807 and referred to as
"cork alcohol" [1] [2]. This compound demonstrates remarkable pharmacological activities, including anti-
inflammatory, anticancer, antioxidant, hepatoprotective, neuroprotective, antimicrobial, and antidiabetic
effects [1] [2]. Friedelin also exhibits agricultural applications as a natural anti-insect agent and soil
microbial community modulator [1] [2]. Additionally, it serves as the key precursor for celastrol, a

promising anticancer and antiobesity drug candidate [3] [4] [5].

The structural complexity of friedelin, characterized by its highly rearranged pentacyclic framework with
an oxo group at position 3, presents significant challenges for chemical synthesis [1] [5]. Traditional plant
extraction methods face limitations due to low natural abundance, typically constituting only 1-2% of cork
extracts [6]. These challenges have driven research toward developing advanced extraction technologies

and synthetic biology approaches to achieve sustainable, high-yield friedelin production [1] [2].

Table 1: Key Pharmacological Activities of Friedelin
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Pharmacological

o Experimental Models Key Findings References
Activity
Neuroprotective Ethanol-induced Reduced TNF-a, NF-kB, [7]
neurotoxicity in pup brains caspase-3, and PARP-1 levels
Anticancer Prostate cancer models CYP17A1 inhibition; reduced [8]
(22Rv1, DU145 cells) prostate weight and serum PSA
Anti-inflammatory Mouse and rat models Significant reduction in [1]1[2]
inflammation markers
Antioxidant In vitro assays Free radical scavenging and liver  [1] [2]
protection
Antimicrobial Various pathogen models Activity against bacteria, viruses, [1] [2] [8]

fungi, and parasites

Friedelin Production Methods Overview

Friedelin production methodologies encompass both conventional extraction from natural sources and
advanced biotechnological approaches. Each method offers distinct advantages and limitations in terms of

yield, scalability, and sustainability.

Natural Sources and Conventional Extraction

Friedelin is found in various plant species across multiple families, with particularly high concentrations in

cork tissues. Key natural sources include:

e Cork-rich trees: Quercus cerris (Turkey oak) and Quercus suber (cork oak) [6]
¢ Medicinal plants: Maytenus ilicifolia, Azima tetracantha, various Garcinia species [1] [2]
e Other sources: Mosses, lichens, and algae [1] [2]

Traditional extraction methods typically involve organic solvents such as dichloromethane, hexane,
methanol, or ethanol through techniques like Soxhlet extraction or maceration [1] [2] [6]. These methods,

while established, often result in modest yields and raise environmental concerns due to solvent usage.
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Emerging Biosynthesis Approaches

Synthetic biology approaches represent a paradigm shift in friedelin production. By engineering the
mevalonate pathway in microbial hosts like Saccharomyces cerevisiae, researchers have achieved
significantly improved friedelin yields [9] [3] [5]. These approaches leverage genetic engineering to
optimize the entire biosynthetic pathway, from enhanced precursor flux to expression of friedelin-specific

synthases.

Table 2: Comparison of Friedelin Production Methods

Production Method Typical Yields Advantages Limitations

Supercritical Fluid 4.02 wt% yield; 26- Green technology, High equipment cost,

Extraction 40.6% friedelin in selective, reduced optimization required
extract [6] solvent use

Conventional 2.5-10.9 wt% vyield; Simple setup, well- Low selectivity, solvent

Solvent Extraction ~20% friedelin in established intensive, moderate yields

extract [6]

Metabolically 63.91 mg/L (2022) Sustainable, high Complex strain
Engineered Yeast [5]; 1500 mg/L potential yields, scalable  development, requires
(2025) [9] [3] specialized expertise

Protocol 1: Supercritical Fluid Extraction from Cork

Principle and Scope

Supercritical fluid extraction using carbon dioxide represents a green alternative to conventional organic
solvent extraction. This method leverages the unique properties of supercritical COz, including tunable
density, low viscosity, and high diffusivity, to achieve selective extraction of friedelin from cork matrices
[6]. The protocol below is optimized for Quercus cerris cork, achieving friedelin concentrations of 30.4-

40.6% in extracts [6].

© 2026 Smolecule. All rights reserved. 3/12 Tech Support


https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.yeastgenome.org/reference/S100000574
https://pubmed.ncbi.nlm.nih.gov/40373267/
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.805429/full
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0896844614004197
https://www.sciencedirect.com/science/article/abs/pii/S0896844614004197
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.805429/full
https://www.yeastgenome.org/reference/S100000574
https://pubmed.ncbi.nlm.nih.gov/40373267/
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0896844614004197
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0896844614004197
https://www.smolecule.com/products/s528492?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Materials and Equipment

e Plant Material: Quercus cerris cork, ground to 0.5-1.0 mm particle size
e Extraction Solvent: Food-grade carbon dioxide (99.9% purity)
¢ Cosolvent: Anhydrous ethanol (HPLC grade) for cosolvent-enhanced extraction
e Equipment: Supercritical fluid extraction system with:
o Dual piston pump for CO: delivery
o Heated extraction vessel (50-500 mL capacity)
o Pressure control system (back-pressure regulator)
o Cosolvent pump (optional)
o Collection vessel
¢ Analytical Equipment: GC-MS system for analysis

Step-by-Step Procedure

Sample Preparation:

o Dry cork material at 40°C to constant weight
o Grind and sieve to obtain 0.5-1.0 mm particle size
o Load extraction vessel with 10-50 g cork material

System Setup:

o Set extraction temperature to 40-60°C

o Set pressure to 150-300 bar

o Set COz2 flow rate to 1-5% of solvent vessel volume per minute

o For cosolvent addition: set ethanol at 5-15% of total solvent volume

Extraction Process:

o Pressurize system slowly to desired pressure

o Maintain conditions for 60-180 minutes

o Continuously collect extract in cooled collection vessel

o Monitor extraction yield gravimetrically at timed intervals

Extract Recovery:

o Slowly depressurize system
o Rinse collection vessel with chloroform or ethanol
o Evaporate solvents under reduced pressure
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o Weigh total extract and analyze by GC-MS

Optimization Guidelines

e Temperature Effect: Higher temperatures (up to 60°C) generally improve yields but may reduce
selectivity

e Pressure Effect: Increased pressure enhances solvent density and extraction yield (optimum: 250-
300 bar)

e Cosolvent Percentage: 10% ethanol typically provides optimal balance between yield and selectivity

[6]
¢ Flow Rate: Moderate flow rates (2-3% vessel volume/min) prevent channeling and ensure efficient
mass transfer

Protocol 2: Metabolic Engineering of Yeast for High-
Yield Friedelin Production

Principle and Scope

This protocol describes the genetic modification of Saccharomyces cerevisiae to create microbial cell
factories for friedelin production. The approach involves pathway engineering to enhance precursor flux
toward 2,3-oxidosqualene and expression of heterologous friedelin synthase genes [9] [3] [5]. The most
advanced implementations have achieved remarkable yields up to 1500 mg/L through combination of

metabolic engineering and lipid droplet engineering [9] [3].

Strains, Vectors, and Media

Host Strain: S. cerevisiae BY4741 or similar industrial strain
Integration Vectors: CRISPR/Cas9 system for gene knock-in/knock-out

Expression Vectors: High-copy number plasmids with strong promoters
Key Genes:
o TwOSC1.: Friedelin synthase from Tripterygium wilfordii [3] [4] [5]
o Pathway Genes: tHMG1, ERG20, ERGY, ERG1 [5]
o Regulatory Genes: UPC2.1, POSS5 [5]
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¢ Media:
o YPD for routine cultivation
o Synthetic dropout media for selection
o Optimized production media with oleic acid [9] [3]

Strain Engineering Procedure

Endogenous Pathway Enhancement:

o

Integrate tHMG1, ERG20, ERGY9, and ERG1 genes into yeast genome
Use strong constitutive promoters

(e]

[¢]

Include UPC2.1 to upregulate sterol uptake
Integrate POS5 to enhance NADPH supply

[e]

Competing Pathway Downregulation:

o Knock out BTS1 (geranylgeranyl diphosphate synthase)
o Knock out ROX1 (repressor of hypoxia)
o Knock out YPLO62w and YJL064w (genes of competing pathways)

Friedelin Synthase Expression:

o Clone TwOSC1 gene into high-copy number plasmid

o Consider TWOSC17°92E mytant for enhanced activity [5]
o Transform into engineered yeast strain

Lipid Droplet Engineering:

o Supplement production medium with oleic acid
o Optimize cell density to mitigate product cytotoxicity

The following diagram illustrates the comprehensive metabolic engineering strategy for enhanced friedelin

production in yeast:
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Fermentation and Production Protocol

e Strain Activation:

o Inoculate single colony in 5 mL YPD medium
o Incubate at 30°C with shaking at 250 rpm for 24 hours

¢ Seed Culture:

o Transfer to 50 mL optimized production medium
o Incubate at 30°C with shaking at 250 rpm for 48 hours

¢ Production Phase:

o Transfer to main production medium (250 mL in 1 L flask)
o Add oleic acid (0.1-0.5%) to enhance lipid droplet formation
o Incubate at 20-25°C with shaking at 200 rpm for 5-7 days
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e Monitoring and Harvest:

o Sample periodically for friedelin quantification
o Harvest cells by centrifugation after 120-168 hours
o Extract friedelin from cell pellets and culture supernatant

Analytical Methods for Friedelin Quantification and
Characterization

Sample Preparation and Extraction

For plant materials, extract powdered samples (0.5-1.0 g) with dichloromethane, hexane, or ethanol using
Soxhlet apparatus or ultrasonication [1] [6]. For microbial cultures, extract cell pellets with ethyl acetate or

chloroform:methanol (2:1 v/v), and concentrate under reduced pressure [5].

GC-MS Analysis

Gas Chromatography-Mass Spectrometry provides reliable quantification and confirmation of friedelin

identity:

e Column: DB-5MS or equivalent (30 m x 0.25 mm x 0.25 pm)

e Temperature Program: 100°C (hold 2 min), ramp to 300°C at 10°C/min, hold 10 min

¢ Injector Temperature: 280°C

e Carrier Gas: Helium, 1.0 mL/min constant flow

¢ lonization: El mode at 70 eV

¢ Detection: Selected ion monitoring at m/z 426.4 (molecular ion) or full scan 50-500 amu

NMR Characterization

For complete structural confirmation, Nuclear Magnetic Resonance spectroscopy is essential:

¢ 'H NMR: Characteristic signals include methyl singlets between & 0.7-1.2 ppm
e 3C NMR: Key signals at & 213.0 (C-3 ketone), 58.0, 56.0, 42.0, and 39.0 ppm [6]
e Sample Preparation: Dissolve 5-10 mg purified friedelin in CDCls
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Applications and Future Perspectives

Pharmaceutical Applications

The enhanced production of friedelin enables further investigation of its promising pharmacological

applications:

¢ Neuroprotective Formulations: Friedelin has demonstrated significant protection against ethanol-
induced neurotoxicity by reducing TNF-a, NF-kB, caspase-3, and PARP-1 levels [7]

e Anticancer Therapies: As a precursor to celastrol, high-purity friedelin enables development of
potent anticancer agents [3] [5]

¢ Anti-inflammatory Products: Friedelin's anti-inflammatory activity supports its development for
inflammatory disorders [1] [2]

Scale-Up Considerations and Future Directions

For industrial translation of friedelin production, several factors require consideration:

e Process Economics: Microbial production shows promise for cost-effective scale-up, with recent
yields of 1500 mg/L representing significant progress [9] [3]
¢ Purification Strategies: Development of efficient downstream processing methods will be crucial for
commercial viability
¢ Future Strain Engineering: Additional improvements may include:
o Dynamic pathway regulation
o Organelle engineering
o Adaptive laboratory evolution
o Protein engineering of friedelin synthases

The following workflow illustrates the integrated approach for enhanced friedelin production:
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Conclusion

The protocols presented herein provide comprehensive methodologies for enhancing friedelin production
through both advanced extraction technologies and synthetic biology approaches. The remarkable recent
progress in metabolic engineering of yeast strains, achieving yields up to 1500 mg/L, demonstrates the
potential for industrial-scale production [9] [3]. These advances address the critical supply limitations that

have hindered pharmaceutical development of friedelin and its derivatives.

The integration of extraction optimization with systems metabolic engineering provides a robust
foundation for sustainable friedelin production. These approaches enable sufficient material supply for
further pharmacological evaluation and clinical development of friedelin-based therapeutics for

neurodegenerative diseases, cancer, inflammatory conditions, and metabolic disorders.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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